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Compound of Interest

Compound Name:
Chloroacetaldehyde Sodium

Bisulfite

CAS No.: 13064-50-1

Cat. No.: B078029

Get Quote

Executive Safety Summary: At a Glance
Chloroacetaldehyde Sodium Bisulfite (CAS: 17096-33-0) is often underestimated because it

appears as a stable white powder. However, it is a masked alkylating agent. Upon contact with

water, acid, or physiological mucous membranes, it dissociates to release Chloroacetaldehyde

(CAA), a potent nephrotoxin and corrosive agent.

Immediate PPE Requirements:
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Body Area Solid Handling (Powder)
Solution Handling

(Reconstituted)

Respiratory
N95/P100 Respirator (Min.

requirement)

Fume Hood (Mandatory). If

outside hood: Full-face

respirator with Organic

Vapor/Acid Gas cartridges.

Hand Protection

Double Nitrile Gloves (min 5

mil). Change immediately upon

contamination.[1][2][3]

Butyl Rubber or Silver Shield®

(Laminate) preferred. Standard

Nitrile has poor resistance to

aldehydes.

Eye/Face
Chemical Safety Goggles

(tight-fitting).
Face Shield + Safety Goggles.

Body
Lab coat (buttoned), long

sleeves, closed-toe shoes.

Chemical-resistant apron

(Tychem® or similar) if

handling >1L volumes.

The Hidden Hazard: Understanding the Equilibrium
To trust your PPE, you must understand the enemy. Chloroacetaldehyde Sodium Bisulfite is

an adduct—a chemical storage form. It is not inert; it is in a state of chemical tension.

The Reversibility Mechanism: The bisulfite group renders the volatile aldehyde into a solid salt,

reducing vapor pressure. However, this reaction is reversible. Humidity in the lungs or acidic pH

in a reaction vessel shifts the equilibrium to the left, releasing free Chloroacetaldehyde.

Solid Adduct
(Stable Storage Form)

Trigger:
Humidity / Acid / Heat Dissociation

 Shifts Equilibrium FREE CHLOROACETALDEHYDE
(Highly Toxic / Corrosive)

Click to download full resolution via product page

Figure 1: The dissociation pathway. The safety of the solid is conditional; environmental

triggers release the toxic aldehyde.
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Detailed PPE Specifications & Logic
Hand Protection: The Nitrile Fallacy
Many researchers default to thin nitrile gloves. While acceptable for the solid powder (short

duration), nitrile is permeable to aldehydes in solution.

Protocol: Use Double-Gloving.

Inner Layer: 4 mil Nitrile (inspection layer).

Outer Layer: 5-8 mil Nitrile or Neoprene.

Critical: If the solid is dissolved in water or organic solvent, Nitrile provides <15 minutes of

protection against the free aldehyde. For prolonged contact or spill cleanup, use Butyl

Rubber (Breakthrough time > 480 min).

Respiratory Protection: The Particulate-Vapor Dual
Threat

Solid State: The primary risk is inhalation of dust, which hydrates in the respiratory tract to

form the aldehyde and sulfurous acid. An N95 or P100 mask is required to stop the

particulate.

Liquid State: Once in solution, the vapor pressure of Chloroacetaldehyde increases. A dust

mask is useless here. You must use engineering controls (Fume Hood).

Operational Protocol: Step-by-Step
This workflow is designed to minimize the "Trigger" events described in Figure 1.

Phase A: Weighing (The Dust Hazard)
Engineering Control: Place the balance inside a chemical fume hood. If this is impossible,

use a powder containment balance enclosure.

Static Control: Use an anti-static gun or brush. Static charge can cause the light powder to

"jump," creating an aerosol cloud.
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Technique: Weigh into a tared container with a screw-top lid. Close the lid before removing

from the balance.

Phase B: Solubilization (The Vapor Hazard)
This is the most critical step. As the solid dissolves, the "masked" protection is lost.

Solvent Addition: Add solvent to the solid, not solid to the solvent, to prevent splash-back of

the activated solution.

Vessel: Use a round-bottom flask with a joint that can be immediately stoppered or equipped

with a condenser.

Temperature: Keep the solution cool (0-5°C) during initial mixing. Heat accelerates the

dissociation of the bisulfite adduct.
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Figure 2: Operational workflow emphasizing the transition from solid handling to liquid hazard

management.

Emergency & Disposal Procedures
Spill Response
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Solid Spill: Do NOT use water.[4] Water activates the chemical.

Action: Cover with dry sand or non-combustible absorbent. Sweep gently (avoid dust) into

a sealable container.

Solution Spill:

Action: Evacuate the area immediately if vapors are present. Use a respirator. Absorb with

vermiculite. Do not use paper towels (aldehydes can react exothermically with cellulose).

Waste Disposal
Segregation: Do not mix with strong acids (releases SO2) or strong bases (polymerization

risk).

Labeling: Label clearly as "Toxic - Aldehyde Releasing Agent."

Deactivation: Consult your local EHS. Generally, aldehydes can be oxidized to the

corresponding carboxylic acid (Chloroacetic acid) using dilute permanganate, but this

generates heat. Direct disposal via a licensed hazardous waste contractor is the preferred,

self-validating safety method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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